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Compound of Interest

Compound Name: Holmium;chloride

Cat. No.: B14488224 Get Quote

In the compound holmium chloride, holmium exists in its +3 oxidation state, resulting in an

electron configuration of [Xe] 4f¹⁰ for the holmium(III) ion (Ho³⁺). This configuration arises from

the loss of three valence electrons from the neutral holmium atom.

A neutral holmium (Ho) atom, with atomic number 67, has an electron configuration of [Xe] 4f¹¹

6s².[1][2] Holmium is a lanthanide, a series of elements known for commonly exhibiting a +3

oxidation state in compounds.[1][3][4] In forming holmium chloride (HoCl₃), holmium reacts with

chlorine, a halogen that typically has an oxidation state of -1.[5][6][7] To achieve a stable ionic

compound, the holmium atom loses three electrons to form the Ho³⁺ cation.

The process of ionization involves the removal of electrons from the outermost shells first. For

holmium, the two electrons in the 6s orbital are removed, followed by one electron from the 4f

orbital. This results in the final electron configuration for the Ho³⁺ ion:

Species Electron Configuration

Neutral Holmium (Ho) [Xe] 4f¹¹ 6s²

Holmium(III) ion (Ho³⁺) [Xe] 4f¹⁰

This +3 oxidation state is the most common and stable for holmium in its compounds.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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